Cas no 2171617-23-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid
• CAS No: 2171617-23-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6358150
• PubChem ID: 165805899
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid
• EN300-1495858
• 2171617-23-3
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-5-methoxypentanoic acid

• Inchi： 1S/C26H32N2O6/c1-17(24(29)28-23(25(30)31)12-7-15-33-2)13-14-27-26(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NFMNLJJDUVRWHH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NC(C(=O)O)CCCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid (CAS No. 2171617-23-3)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid, identified by its CAS number 2171617-23-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a methoxypentanoic acid moiety. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug design and development.

The Fmoc group, specifically, is widely recognized in the synthesis of peptides and peptidomimetics due to its stability under basic conditions and its ability to be selectively removed under mild acidic conditions. This feature makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid a valuable intermediate in the construction of complex biomolecules. The fluorene ring, a prominent component of the compound, is known for its rigidity and fluorescence properties, which can be exploited in various biochemical assays and imaging techniques.

The structural motif of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid also incorporates an amide linkage and a methoxypentanoic acid side chain. These components contribute to the compound's solubility profile and its potential interaction with biological targets. The amide group, in particular, is a common pharmacophore in many bioactive molecules, facilitating hydrogen bonding interactions with proteins and nucleic acids. The methoxypentanoic acid moiety adds another layer of complexity, influencing both the compound's physicochemical properties and its biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid make it a promising candidate for such applications. For instance, the fluorene ring can serve as a fluorescent probe for real-time monitoring of biological processes, while the Fmoc group allows for controlled synthesis of peptide-based therapeutics.

One of the most compelling aspects of this compound is its potential as a building block for designing small molecule inhibitors or activators of specific enzymes or receptors. The combination of an amine group protected by an Fmoc moiety and a carboxylic acid group provides multiple handles for chemical modifications, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further development.

Recent advancements in computational chemistry have further enhanced the utility of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid. Molecular modeling studies have revealed that the compound's structure can effectively interact with target proteins through multiple binding modes, increasing the likelihood of achieving potent and selective inhibition. These studies have also highlighted the importance of optimizing the compound's solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Fmoc group necessitates anhydrous conditions and careful manipulation to prevent side reactions. Similarly, the removal of the Fmoc protecting group must be carried out under mild acidic conditions to avoid degradation of the sensitive amine functionality. These synthetic challenges underscore the need for expertise in organic chemistry and process optimization to produce this compound on a scalable basis.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-methoxypentanoic acid (CAS No. 2171617-23-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.